Cas no 156137-03-0 (2-bromo-1-methyl-1H-indole-3-carboxylic acid)

• Product Name: 2-bromo-1-methyl-1H-indole-3-carboxylic acid
• CAS No: 156137-03-0
• MF: C₁₀H₈BrNO₂
• MW: 254.080021858215
• CID: 3800962
• Update Time: 2025-05-22

2-bromo-1-methyl-1H-indole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-carboxylic acid, 2-bromo-1-methyl-
• 2-bromo-1-methyl-1H-indole-3-carboxylic acid

• Inchi： 1S/C10H8BrNO2/c1-12-7-5-3-2-4-6(7)8(9(12)11)10(13)14/h2-5H,1H3,(H,13,14)
• InChI Key： DBOUKVBBRUDFSY-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C=CC=C2)C(C(O)=O)=C1Br

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on 2-bromo-1-methyl-1H-indole-3-carboxylic acid

Comprehensive Overview of 2-Bromo-1-methyl-1H-indole-3-carboxylic acid (CAS No. 156137-03-0)

2-Bromo-1-methyl-1H-indole-3-carboxylic acid (CAS No. 156137-03-0) is a highly versatile indole derivative widely utilized in pharmaceutical research, organic synthesis, and material science. This compound belongs to the class of halogenated indoles, which are pivotal intermediates in the development of bioactive molecules. Its unique bromine substitution at the 2-position and carboxylic acid functionality at the 3-position make it a valuable building block for drug discovery and agrochemical applications.

The growing interest in indole-based compounds stems from their prevalence in natural products and FDA-approved drugs. Researchers frequently search for "2-bromo indole synthesis" or "indole-3-carboxylic acid derivatives" due to their relevance in designing kinase inhibitors and antimicrobial agents. Recent studies highlight its potential in modulating enzyme activity, particularly in cancer research, where indole scaffolds target specific signaling pathways.

From a synthetic chemistry perspective, 156137-03-0 serves as a precursor for cross-coupling reactions, enabling the construction of complex heterocycles. Its methyl group at the 1-position enhances stability, while the bromo substituent facilitates palladium-catalyzed transformations—a hot topic in green chemistry. Laboratories often inquire about "safe handling of bromoindoles" or "solubility of indole carboxylic acids," reflecting practical concerns in industrial applications.

In material science, this compound contributes to the development of organic semiconductors and luminescent materials. The electron-withdrawing effect of the carboxylic acid group, combined with the halogen's electronic properties, makes it suitable for OLED precursors. Searches like "indole-based electronic materials" or "CAS 156137-03-0 supplier" underscore its commercial demand.

Quality control of 2-bromo-1-methyl-1H-indole-3-carboxylic acid requires rigorous HPLC analysis and spectroscopic characterization (NMR, IR). The compound typically appears as a white to off-white crystalline powder with a melting point range of 210–215°C. Storage recommendations emphasize protection from light and moisture to maintain stability.

Environmental and regulatory aspects are increasingly scrutinized. While not classified as hazardous, proper waste disposal protocols for halogenated compounds are essential. The rise of sustainable chemistry has spurred interest in "eco-friendly indole synthesis" and "biodegradable intermediates," aligning with global trends.

Future research directions may explore its role in peptide conjugation or metal-organic frameworks (MOFs). With patents citing 156137-03-0 in antiviral drug candidates, its relevance in infectious disease research continues to grow. The compound's structure-activity relationships remain a focal point for medicinal chemists worldwide.